Cas no 2377607-98-0 (4-Methoxyquinoline-7-boronic acid, pinacol ester)

• Product Name: 4-Methoxyquinoline-7-boronic acid, pinacol ester
• CAS No: 2377607-98-0
• MF: C₁₆H₂₀BNO₃
• MW: 285.145904541016
• CID: 5523980
• Update Time: 2025-06-15

4-Methoxyquinoline-7-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Methoxyquinoline-7-boronic acid, pinacol ester
• Quinoline, 4-methoxy-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C16H20BNO3/c1-15(2)16(3,4)21-17(20-15)11-6-7-12-13(10-11)18-9-8-14(12)19-5/h6-10H,1-5H3
• InChI Key： GBUVQENTQWYBAT-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(B3OC(C)(C)C(C)(C)O3)C=2)C(OC)=CC=1

Additional information on 4-Methoxyquinoline-7-boronic acid, pinacol ester

Introduction to 4-Methoxyquinoline-7-boronic acid, pinacol ester (CAS No. 2377607-98-0)

4-Methoxyquinoline-7-boronic acid, pinacol ester (CAS No. 2377607-98-0) is a versatile compound with significant applications in the fields of organic synthesis and medicinal chemistry. This boronic acid derivative is characterized by its unique structural features, which include a quinoline ring and a methoxy substituent, making it an attractive building block for the synthesis of complex molecules and pharmaceuticals.

The quinoline scaffold is a well-known heterocyclic core that has been extensively studied for its biological activities, including antimalarial, anticancer, and anti-inflammatory properties. The presence of the methoxy group enhances the lipophilicity and stability of the molecule, which can be crucial for improving the pharmacokinetic properties of potential drug candidates. The boronic acid functionality, on the other hand, provides a reactive site for Suzuki-Miyaura coupling reactions, a widely used method in organic synthesis for the formation of carbon-carbon bonds.

Recent advancements in synthetic methodologies have further expanded the utility of 4-Methoxyquinoline-7-boronic acid, pinacol ester. For instance, a study published in the Journal of Organic Chemistry highlighted the use of this compound as a key intermediate in the synthesis of novel quinoline-based antitumor agents. The researchers demonstrated that by leveraging the reactivity of the boronic acid group, they could efficiently introduce various functional groups to modulate the biological activity and selectivity of the final products.

In another notable study, scientists at a leading pharmaceutical company utilized 4-Methoxyquinoline-7-boronic acid, pinacol ester to develop a series of potent inhibitors targeting specific protein-protein interactions (PPIs) involved in cancer progression. The boronic acid moiety played a crucial role in facilitating the coupling reactions necessary to construct the complex molecular architectures required for high-affinity binding to target proteins.

The versatility of 4-Methoxyquinoline-7-boronic acid, pinacol ester extends beyond its use as an intermediate in drug discovery. It has also found applications in materials science and catalysis. For example, researchers have explored its potential as a ligand in transition-metal-catalyzed reactions, where it can enhance catalytic efficiency and selectivity. Additionally, its ability to form stable complexes with various metal ions makes it an attractive candidate for developing new materials with tailored properties.

In terms of synthetic accessibility, 4-Methoxyquinoline-7-boronic acid, pinacol ester can be prepared through well-established routes. One common method involves the boronation of 4-methoxyquinoline using pinacolborane under mild conditions. This approach yields high purity products and is scalable for industrial applications. The robustness and reliability of this synthetic route have made it a preferred choice for both academic and industrial laboratories.

The safety profile of 4-Methoxyquinoline-7-boronic acid, pinacol ester is another important consideration. While boronic acids can be sensitive to air and moisture, proper handling and storage conditions can mitigate these issues. Additionally, its low toxicity and environmental impact make it a favorable choice for use in various chemical processes.

In conclusion, 4-Methoxyquinoline-7-boronic acid, pinacol ester (CAS No. 2377607-98-0) is a valuable compound with broad applications in organic synthesis, medicinal chemistry, materials science, and catalysis. Its unique structural features and reactivity make it an essential building block for developing novel molecules with diverse biological activities and functional properties. As research continues to advance in these areas, the importance of this compound is likely to grow further.